5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-methyl-5-oxo-1,2-dihydropyrazole-4-carbonitrile
• InChI: InChI=1S/C5H5N3O/c1-3-4(2-6)5(9)8-7-3/h1H3,(H2,7,8,9)
• InChI Key: GELXXLQGJTXCFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NN1)C#N
• Molecular Formula: C5H5N3O
• Molecular Weight: 123.11 g/mol
• CAS No.: 2386144-32-5

Description

5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile is a chemical compound with the molecular formula C5H5N3O. It is also known as HMP and is an important intermediate for the synthesis of various pharmaceuticals and agrochemicals.

Scientific Research Applications

Corrosion Inhibition

5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile derivatives have been investigated for their corrosion inhibition properties. Studies demonstrate these compounds' effectiveness in protecting metals such as mild steel in corrosive environments, attributed to their adsorption onto metal surfaces, forming protective layers. The inhibition efficiency of these compounds increases with concentration and shows promising results in electrochemical and gravimetric evaluations, supporting their potential in corrosion prevention applications (Yadav et al., 2016).

Anti-Cancer Activity

Certain pyrano[2,3-c]pyrazole derivatives, structurally similar to this compound, exhibit anti-cancer activities. These compounds have shown potential in inhibiting the proliferation of cancer cells, such as breast cancer cells, by blocking cell cycle progression through a p53-independent pathway. This mechanism involves the stimulation of the P21 gene expression, suggesting a promising therapeutic approach for cancer treatment (Sun et al., 2019).

Advanced Material Synthesis

The compound and its derivatives are also used in the synthesis of novel materials with potential applications in electronics and as corrosion inhibitors. The synthesis approaches for these compounds involve eco-friendly and efficient methods, including ultrasound-assisted synthesis and green protocols utilizing natural catalysts. These methods offer advantages such as reduced environmental impact, high yields, and the production of materials with desirable properties for various industrial applications (Nimbalkar et al., 2017).